Cas no 1247-64-9 (Pregnenolone monosulfate)

• Product Name: Pregnenolone monosulfate
• CAS No: 1247-64-9
• MF: C₂₁H₃₂O₅S
• MW: 396.54078578949
• CID: 148279
• PubChem ID: 105074
• Update Time: 2025-11-02

Pregnenolone monosulfate Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-(sulfooxy)-, (3b)-
• (3S,8S,9R,10S,13S,14R,17R)-17-acetyl-10,13-dimethyl-3-sulfooxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• (3beta)-20-oxopregn-5-en-3-yl hydrogen sulfate
• Pregnenolone sulfate
• Pregnenolone monosulfate
• [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• 04Y4D91RG0
• 3beta-Hydroxy-5-pregnen-20-one monosulfate
• Pregn-sulf
• UNII-04Y4D91RG0
• 3beta-sulfoxypregn-5-en-20-one
• PREGN-5-EN-20-ONE, 3-(SULFOOXY)-, (3.BETA.)-
• 3beta-Hydroxypregn-5-en-20-one sulfate
• Pregn-5-en-20-on-3beta-yl sulfuric acid
• pregn-5-en-3beta-ol-20-one-3beta-sulfate
• GTPL4290
• (3beta)-3-(sulfooxy)pregn-5-en-20-one
• [3H]pregnenolone sulphate
• CHEMBL1179605
• 20-oxopregn-5-en-3beta-yl sulfate
• Pregnenolone 3beta-sulfate
• 5-Pregnen-3beta-sulfate-20-one
• 20-Oxo-5-pregnen-3beta-yl sulfate
• AKOS040735355
• Pregn-5-en-20-one-3beta-yl sulfate Pregnenolone 3-sulfate
• 3b-Hydroxy-5-pregnen-20-one monosulfate
• 1247-64-9
• [(1S,2R,5S,10S,11S,14S,15S)-14-acetyl-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl]oxidanesulfonic acid
• Pregnenolone hydrogen sulfate
• Pregn-5-en-20-one, 3beta-hydroxy-, hydrogen sulfate (7CI,8CI)
• BDBM50503144
• HY-B1739
• DTXSID60924910
• 20-Oxopregn-5-en-3-yl hydrogen sulfate
• CS-0013751
• [3H]-pregnenolone sulfate
• Pregn-5-en-20-one, 3-(sulfooxy)-, (3beta)- (9CI)
• SCHEMBL307805
• Pregn-5-en-20-one, 3-(sulfooxy)-, (3beta)-
• 5-pregnen-3 beta-ol-20-one sulfate
• CHEBI:35420
• pregnenolone sulphate
• CMC_13403
• LMST05020014
• NS00074280
• C18044
• Q7239912
• PREGS
• NCGC00485084-01
• (3S,8S,9R,10S,13S,14R,17R)-17-acetyl-10,13-dimethyl-3-sulfooxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecah
• 20-oxopregn-5-en-3beta-yl hydrogen sulfate
• 5-Pregnen-3beta-ol-20-one sulfate
• A8W
• GTPL6504
• 3β-Hydroxy-5-pregnen-20-one monosulfate
• DA-77048
• G12464

• Inchi： 1S/C21H32O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19H,5-12H2,1-3H3,(H,23,24,25)/t15-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： DIJBBUIOWGGQOP-QGVNFLHTSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21

Computed Properties

• Exact Mass: 396.19716
• Monoisotopic Mass: 396.19704529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67

Pregnenolone monosulfate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on Pregnenolone monosulfate

Comprehensive Overview of Pregnenolone Monosulfate (CAS No. 1247-64-9): Properties, Applications, and Research Insights

Pregnenolone monosulfate (CAS No. 1247-64-9) is a sulfated derivative of pregnenolone, a naturally occurring steroid hormone precursor. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique properties and potential therapeutic applications. The sulfation of pregnenolone enhances its solubility and stability, making it a valuable tool in studies related to neurosteroids, hormone metabolism, and cellular signaling pathways.

In recent years, the interest in pregnenolone monosulfate has surged, particularly in the context of cognitive health and aging. Researchers are exploring its role in modulating neurotransmitter systems, such as GABA and glutamate, which are critical for memory and mood regulation. This aligns with the growing public focus on brain health supplements and natural nootropics, as evidenced by frequent searches for terms like "pregnenolone benefits" and "steroid hormones and cognition." The compound's potential to support neuroprotection and synaptic plasticity has positioned it as a subject of interest in both academic and consumer circles.

From a chemical perspective, pregnenolone monosulfate (CAS No. 1247-64-9) is characterized by its molecular formula C₂₁H₃₂O₅S and a molecular weight of 396.54 g/mol. Its sulfated structure allows for improved bioavailability compared to its non-sulfated counterpart, pregnenolone. This attribute is particularly relevant in formulations designed for oral or transdermal delivery, addressing common queries such as "how to increase pregnenolone absorption" and "best delivery methods for steroid precursors."

The applications of pregnenolone monosulfate extend beyond neuroscience. It is also investigated for its role in immune modulation and stress response. Studies suggest that sulfated steroids may influence the hypothalamic-pituitary-adrenal (HPA) axis, a key regulator of stress hormones like cortisol. This connection has led to increased searches for "pregnenolone and stress relief" and "natural cortisol regulators," reflecting public interest in holistic approaches to stress management.

Quality and sourcing are critical considerations for researchers and manufacturers working with pregnenolone monosulfate. The compound must meet stringent purity standards, typically verified by techniques like HPLC and mass spectrometry. This emphasis on quality control resonates with broader trends in the supplement and pharmaceutical industries, where consumers and professionals alike prioritize "lab-tested steroid derivatives" and "certified hormone precursors."

In summary, pregnenolone monosulfate (CAS No. 1247-64-9) represents a multifaceted compound with promising applications in neuroscience, endocrinology, and beyond. Its sulfated structure, combined with growing research into its biological effects, makes it a compelling subject for both scientific inquiry and public discourse. As interest in natural hormone optimization and cognitive enhancement continues to rise, this compound is likely to remain at the forefront of innovative health solutions.